2-[5-(diphenylmethyl)-1,2,4-oxadiazol-3-yl]pyridine

• IUPAC Name: 5-benzhydryl-3-pyridin-2-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C20H15N3O/c1-3-9-15(10-4-1)18(16-11-5-2-6-12-16)20-22-19(23-24-20)17-13-7-8-14-21-17/h1-14,18H
• InChI Key: POPSAYSQHSBXJX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)C3=NC(=NO3)C4=CC=CC=N4
• Molecular Formula: C20H15N3O
• Molecular Weight: 313.4 g/mol

Description

2-[5-(diphenylmethyl)-1,2,4-oxadiazol-3-yl]pyridine is a compound that has gained significant attention in scientific research due to its potential biochemical and physiological effects. This compound is synthesized through a specific method and has been studied for its mechanism of action in various lab experiments. In

Mechanism of Action

The mechanism of action of 2-[5-(diphenylmethyl)-1,2,4-oxadiazol-3-yl]pyridine involves the formation of a complex with copper(II) ions. This complex is highly fluorescent and can be used for the detection of copper(II) ions in biological systems. Additionally, this compound has also been shown to exhibit potential anticancer activity by inducing apoptosis in cancer cells.
Biochemical and Physiological Effects
This compound has been shown to exhibit potential biochemical and physiological effects in various lab experiments. This compound has been shown to induce apoptosis in cancer cells, making it a potential candidate for the development of new therapeutic agents for the treatment of cancer. Additionally, this compound has also been studied for its potential use as a fluorescent probe for the detection of copper(II) ions in biological systems.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[5-(diphenylmethyl)-1,2,4-oxadiazol-3-yl]pyridine in lab experiments include its high selectivity and sensitivity towards copper(II) ions, making it a potential candidate for the detection of copper(II) ions in biological systems. Additionally, this compound has also been shown to exhibit potential anticancer activity, making it a potential candidate for the development of new therapeutic agents for the treatment of cancer.
The limitations of using this compound in lab experiments include the need for further studies to fully understand its mechanism of action and potential side effects. Additionally, the use of this compound in biological systems may be limited by its potential toxicity and lack of specificity towards other metal ions.

Future Directions

The potential future directions for 2-[5-(diphenylmethyl)-1,2,4-oxadiazol-3-yl]pyridine include further studies to fully understand its mechanism of action and potential side effects. Additionally, this compound may be further studied for its potential use as a therapeutic agent for the treatment of cancer and other diseases. Further research may also be conducted to explore the potential use of this compound as a fluorescent probe for the detection of other metal ions in biological systems. Finally, the synthesis method of this compound may be further optimized to improve its yield and purity.

Synthesis Methods

The synthesis of 2-[5-(diphenylmethyl)-1,2,4-oxadiazol-3-yl]pyridine involves the reaction of 2-chloropyridine with diphenylmethylenediamine in the presence of sodium azide and copper(I) iodide. The resulting compound is then subjected to a cyclization reaction with the help of acetic anhydride and triethylamine. The final product is obtained through purification using column chromatography.

Scientific Research Applications

2-[5-(diphenylmethyl)-1,2,4-oxadiazol-3-yl]pyridine has been studied for its potential use as a fluorescent probe for the detection of metal ions. This compound has shown high selectivity and sensitivity towards copper(II) ions, making it a potential candidate for the detection of copper(II) ions in biological systems. Additionally, this compound has also been studied for its potential use in the development of new therapeutic agents for the treatment of cancer and other diseases.